Cas no 144425-71-8 (Antibiotic K 41,15-demethoxy- (9CI))

• Product Name: Antibiotic K 41,15-demethoxy- (9CI)
• CAS No: 144425-71-8
• MF: C₄₇H₈₀O₁₇
• MW: 917.127917289734
• CID: 206416
• PubChem ID: 197509
• Update Time: 2025-04-19

Antibiotic K 41,15-demethoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Antibiotic K 41,15-demethoxy- (9CI)
• 2-hydroxy-2-[2-hydroxy-6-[[2-[5-[5-[6-hydroxy-4-(5-methoxy-6-methyloxan-2-yl)oxy-3,5,6-trimethyloxan-2-yl]oxolan-2-yl]oxolan-2-yl]-7-methoxy-2,4,6-trimethyl-1,10-dioxaspiro[4.5]decan-9-yl]methyl]-4,5-
• CP-96797
• CP-96,797
• 144425-71-8
• CP 96797
• 2-hydroxy-2-[2-hydroxy-6-[[2-[5-[5-[6-hydroxy-4-(5-methoxy-6-methyloxan-2-yl)oxy-3,5,6-trimethyloxan-2-yl]oxolan-2-yl]oxolan-2-yl]-7-methoxy-2,4,6-trimethyl-1,10-dioxaspiro[4.5]decan-9-yl]methyl]-4,5-dimethoxy-3,5-dimethyloxan-2-yl]acetic acid

• Inchi： 1S/C47H80O17/c1-23-22-43(7,64-47(23)25(3)34(54-11)20-29(61-47)21-36-44(8,56-13)41(55-12)27(5)46(52,62-36)40(48)42(49)50)35-18-16-32(59-35)31-14-15-33(58-31)39-24(2)38(26(4)45(9,51)63-39)60-37-19-17-30(53-10)28(6)57-37/h23-41,48,51-52H,14-22H2,1-13H3,(H,49,50)
• InChI Key： KNXGMMLRLWUMGS-UHFFFAOYSA-N
• SMILES： O1C(C)(C2CCC(C3CCC(C4C(C)C(C(C)C(C)(O)O4)OC4CCC(C(C)O4)OC)O3)O2)CC(C)C21C(C)C(CC(CC1C(C)(C(C(C)C(C(C(=O)O)O)(O)O1)OC)OC)O2)OC

Computed Properties

• Exact Mass: 916.539551
• Monoisotopic Mass: 916.539551
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 64
• Rotatable Bond Count: 13
• Complexity: 1610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 24
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 209
• XLogP3: 4.3

Experimental Properties

• Density: 1.25
• Boiling Point: 901.1°Cat760mmHg
• Flash Point: 251.2°C
• Refractive Index: 1.548

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds C-glycosyl compounds